Cas no 868678-40-4 (N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-40-4
• MF: C₁₉H₁₃F₃N₂O₃
• MW: 374.313335180283
• CID: 6321548
• PubChem ID: 7190002
• Update Time: 2025-05-26

N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• F1825-0052
• N-(2,4-difluorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(2,4-difluorophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• 868678-40-4
• N-(2,4-difluorophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide
• AKOS024612187

• Inchi： 1S/C19H13F3N2O3/c20-13-5-3-12(4-6-13)11-27-24-9-1-2-15(19(24)26)18(25)23-17-8-7-14(21)10-16(17)22/h1-10H,11H2,(H,23,25)
• InChI Key： IZAJGRLEWUDZEQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C1=CC=CN(C1=O)OCC1C=CC(=CC=1)F)=O)F

Computed Properties

• Exact Mass: 374.08782677g/mol
• Monoisotopic Mass: 374.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-40-4)

N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 868678-40-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the methoxy group at the 1-position and the carboxamide moiety at the 3-position introduce polar interactions that can influence binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological profiles. The pyridine derivative N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide has been extensively studied for its potential applications in treating various diseases. Its unique chemical structure suggests that it may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The fluorine atoms at the 2 and 4 positions of the phenyl ring play a crucial role in modulating binding interactions by enhancing hydrophobic interactions and reducing metabolic degradation. This feature is particularly important in drug design, as it can lead to increased bioavailability and prolonged therapeutic effects.

The methoxy group at the 1-position further contributes to the compound's pharmacological properties by introducing a polar interaction that can enhance binding affinity to biological targets. This group is also known to stabilize certain conformations of molecules, which can improve their efficacy in biological systems. The carboxamide moiety at the 3-position adds another layer of complexity to the molecule's interactions with biological targets, potentially allowing for multiple binding modes that can increase therapeutic efficacy.

Recent studies have demonstrated that derivatives of pyridine compounds exhibit significant potential in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The structural features of N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide, such as its fluorinated phenyl rings and methoxy group, make it an attractive candidate for further investigation in these areas.

In particular, research has shown that this compound may have inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. By modulating the activity of these enzymes, N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide could potentially be developed into a novel therapeutic agent for conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the phenyl ring is particularly challenging due to their high reactivity and sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecular frameworks with high precision.

The pharmacokinetic properties of N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

In conclusion, N-(2,4-difluorophenyl)-1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-40-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further development as a therapeutic agent for various diseases. Continued research into its pharmacological properties and synthetic methodologies will likely lead to new insights and applications in medicinal chemistry.